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Compound of Interest

3-Benzyloxyphenylacetic acid
Compound Name:
methyl ester

cat. No.: B3275632

An In-depth Technical Guide to 3-
Benzyloxyphenylacetic Acid Methyl Ester

This guide provides a comprehensive overview of 3-Benzyloxyphenylacetic acid methyl
ester, a key intermediate in organic synthesis. It is intended for researchers, scientists, and
professionals in drug development, offering insights into its chemical properties, structure,
synthesis, and applications.

Introduction: Strategic Importance in Synthesis

3-Benzyloxyphenylacetic acid methyl ester is a valuable building block in the synthesis of
more complex molecules, particularly in the pharmaceutical and agrochemical industries.[1] Its
utility stems from the presence of three key functional groups: a protected phenolic hydroxyl
group (as a benzyl ether), a methyl ester, and a phenylacetic acid backbone. This combination
allows for selective transformations and the introduction of diverse functionalities, making it a
versatile intermediate for structure-activity relationship studies in drug design.[2]

Physicochemical and Structural Properties

A thorough understanding of the compound's properties is essential for its effective use in
research and development.
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Structural and Molecular Data
Property Value Source
CAS Number 62969-42-0 [3]
Molecular Formula C16H1603 [3114]
Molecular Weight 256.30 g/mol [2][3]
IUPAC Name methyl (3 [4]

(benzyloxy)phenyl)acetate

InChl=1S/C16H1603/c1-18-
16(17)11-14-8-5-9-15(10-

InChl [4]
14)19-12-13-6-3-2-4-7-13/h2-

10H,11-12H2,1H3

PGBWCJFWJDBDOY-
InChlKey [4]
UHFFFAOYSA-N

COC(=0)CC1=CC(=CC=C1)0
SMILES [5]
CC2=CC=CC=C2

Structural Diagram:

Caption: Chemical structure of 3-Benzyloxyphenylacetic acid methyl ester.

Physicochemical Data

Property Value Source
Appearance Solid [4]
Melting Point 34-37 °C [3]
Purity >98% [4]
Storage Temperature 2-8 °C [2]

Spectroscopic Data
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While a comprehensive public database of the spectra for this specific compound is not readily
available, the expected spectral characteristics can be inferred from its structure.

1H NMR: The spectrum would be expected to show signals for the aromatic protons of both
the phenylacetic acid and benzyl groups, a singlet for the methylene protons of the benzyl
group, a singlet for the methylene protons of the acetate group, and a singlet for the methyl
ester protons.

e 13C NMR: The spectrum would display signals for the carbonyl carbon of the ester, the
aromatic carbons, the methylene carbons, and the methyl carbon.

» IR Spectroscopy: Key absorption bands would be expected for the C=0 stretch of the ester
(around 1720 cm~1), C-O stretches, and aromatic C=C stretches (around 1600 cm~1).

o Mass Spectrometry: The molecular ion peak would be observed at m/z 256.30.
PubChemlLite provides predicted collision cross-section values for various adducts.[5]

Synthesis and Reaction Pathways

The synthesis of 3-Benzyloxyphenylacetic acid methyl ester is typically achieved through a
two-step process: Williamson ether synthesis followed by Fischer esterification.

Synthesis Workflow

Step 1: Williamson Ether Synthesis Step 2: Fischer Esterification

Benzyl bromide, Base Methanol, Acid Catalyst
3-Hydroxyphenylacetic acid EGNKGOMNACL] 3-Benzyloxyphenylacetic acid 9., H2S04 3-Benzyloxyphenylacetic acid methyl ester

Click to download full resolution via product page

Caption: General synthesis workflow for 3-Benzyloxyphenylacetic acid methyl ester.

Step 1: Williamson Ether Synthesis
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This reaction forms the benzyl ether by reacting the phenolic hydroxyl group of 3-
hydroxyphenylacetic acid with an alkyl halide (benzyl bromide or chloride) in the presence of a
base.[1][6][7]

Mechanism: The Williamson ether synthesis proceeds via an Sn2 mechanism.[6][7] The base
deprotonates the phenolic hydroxyl group to form a more nucleophilic phenoxide ion, which
then attacks the primary alkyl halide.[7][8]

Protocol:

Dissolve 3-hydroxyphenylacetic acid in a suitable solvent (e.g., DMF, acetone).[8]

e Add a base such as potassium carbonate (K2COs) or sodium hydroxide (NaOH) to
deprotonate the phenol.[8][9]

e Add benzyl bromide or benzyl chloride dropwise to the reaction mixture.

e Heat the mixture under reflux for several hours until the reaction is complete (monitored by
TLC).

o After cooling, the reaction mixture is worked up by adding water and extracting the product
with an organic solvent.

e The organic layer is washed, dried, and the solvent is evaporated to yield 3-
benzyloxyphenylacetic acid.

Step 2: Fischer Esterification

The carboxylic acid group of 3-benzyloxyphenylacetic acid is then converted to a methyl ester
using methanol in the presence of an acid catalyst.[10][11]

Mechanism: The Fischer esterification is a reversible, acid-catalyzed nucleophilic acyl
substitution.[12][13] The acid catalyst protonates the carbonyl oxygen of the carboxylic acid,
making the carbonyl carbon more electrophilic. Methanol then acts as a nucleophile, attacking
the carbonyl carbon.[13] After a series of proton transfers, a water molecule is eliminated, and
deprotonation of the carbonyl oxygen yields the ester.[12][14]

Protocol:
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» Dissolve 3-benzyloxyphenylacetic acid in an excess of methanol, which serves as both the
reactant and the solvent.

e Add a catalytic amount of a strong acid, such as sulfuric acid (H2SOa4) or p-toluenesulfonic
acid.[11]

» Heat the reaction mixture to reflux for several hours.[10] The reaction is driven to completion
by using an excess of methanol or by removing the water formed.[12][13]

o After completion, the excess methanol is removed under reduced pressure.

e The residue is dissolved in an organic solvent and washed with a basic solution (e.g.,
saturated sodium bicarbonate) to remove any unreacted carboxylic acid and the acid
catalyst.[9]

e The organic layer is then washed with brine, dried over an anhydrous salt (e.g., MgSQOa4), and
the solvent is evaporated to yield the final product, 3-Benzyloxyphenylacetic acid methyl
ester.[15]

Chemical Reactivity and Applications

The strategic placement of the functional groups in 3-Benzyloxyphenylacetic acid methyl
ester allows for a variety of subsequent chemical transformations.

» Oxidation: The benzyloxy group can be oxidized to form the corresponding aldehyde or
carboxylic acid.[1]

e Reduction: The ester group can be reduced to a primary alcohol using reducing agents like
lithium aluminum hydride.[1]

o Substitution: The benzyl protecting group can be removed via hydrogenolysis to reveal the
free phenol, which can then undergo further reactions. The benzyloxy group can also
undergo nucleophilic substitution reactions.[1]

These reactive handles make the compound a crucial intermediate in the synthesis of
pharmaceuticals, particularly those with analgesic or anti-inflammatory properties.[2]
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Safety and Handling

¢ Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).[3]

o Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P301 +
P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell),
P302 + P352 (IF ON SKIN: Wash with plenty of soap and water), P304 + P340 (IF INHALED:
Remove victim to fresh air and keep at rest in a position comfortable for breathing), P305 +
P351 + P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing).[3]

It is recommended to handle this compound in a well-ventilated area, using appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Conclusion

3-Benzyloxyphenylacetic acid methyl ester is a synthetically versatile molecule with
significant applications in the development of new chemical entities. Its well-defined synthesis
and predictable reactivity make it an important tool for medicinal chemists and process
development scientists. This guide provides a foundational understanding of its properties and
synthesis, enabling researchers to effectively utilize this compound in their synthetic
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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